Cas no 40732-48-7 (Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt)

• Product Name: Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt
• CAS No: 40732-48-7
• MF: C₁₀H₁₁N₅NaO₇P
• MW: 367.187173128128
• MDL: MFCD00038424
• CID: 55281
• PubChem ID: 24895245
• Update Time: 2025-05-21

Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Guanosine 3',5'-cyclic monophosphate sodium salt
• Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt
• 3',5'-cyclic Guanosine monophosphate
• GUANOSINE 3':5'-CYCLIC MONOPHOSPHATE SODIUM SALT
• 3′,5′-Cyclic GMP monosodium salt
• 3′,5′-cGMP-Na
• Guanosine 3′,5′-cyclophosphate monosodium salt
• cGMP
• cyclic GMP
• Guanosine-3’,5’-cyclicphosphate salt

• MDL： MFCD00038424
• Inchi： 1S/C10H12N5O7P.Na/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6-3(21-9)1-20-23(18,19)22-6;/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17);/q;+1/p-1/t3-,5-,6-,9-;/m1./s1
• InChI Key： KMPIYXNEROUNOG-GWTDSMLYSA-M
• SMILES： P1(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)O1.[Na+]

Computed Properties

• Exact Mass: 367.02900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: powder
• Solubility: H2O: 50 mg/mL
• PSA: 187.45000
• LogP: -0.50470
• Solubility: Soluble

Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 3',5'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 3',5'-cyclic purine nucleotides

Additional information on Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt

Comprehensive Guide to Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt (CAS No. 40732-48-7): Properties, Applications, and Research Insights

Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt (CAS No. 40732-48-7), often abbreviated as cGMP-Na, is a critical nucleotide derivative widely utilized in biochemical and pharmacological research. This compound serves as a secondary messenger in cellular signaling pathways, playing a pivotal role in processes such as vasodilation, neurotransmission, and phototransduction. Its sodium salt form enhances solubility, making it a preferred choice for in vitro and in vivo studies. Researchers frequently explore its applications in cardiovascular research, neurodegenerative disease models, and drug development, aligning with current trends in precision medicine and cell signaling therapeutics.

The molecular structure of Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt features a cyclic phosphate group bonded to the ribose sugar of guanosine, which is stabilized by the sodium counterion. This configuration mimics endogenous cGMP, allowing it to activate protein kinases and ion channels effectively. Recent studies highlight its potential in age-related macular degeneration (AMD) research, where cGMP analogs are investigated for retinal protection. Additionally, its role in nitric oxide (NO) signaling has garnered attention, particularly in studies targeting hypertension and erectile dysfunction, addressing frequently searched health concerns.

In the context of biotechnology, CAS No. 40732-48-7 is employed as a substrate for phosphodiesterases (PDEs), enzymes implicated in conditions like pulmonary arterial hypertension (PAH). The compound’s stability and bioavailability make it invaluable for high-throughput screening (HTS) assays, a topic trending in AI-driven drug discovery forums. Furthermore, its compatibility with CRISPR-Cas9 gene editing workflows has been explored, linking it to cutting-edge genetic engineering queries.

Quality and purity are paramount for Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt, with HPLC and mass spectrometry being standard validation methods. Suppliers often emphasize GMP-grade synthesis to meet regulatory requirements for preclinical trials. This aligns with the growing demand for research-grade nucleotides in academic and industrial labs, as reflected in search engine analytics. Storage recommendations typically include protection from light and moisture at -20°C, ensuring prolonged activity for sensitive experiments.

Emerging applications of CAS No. 40732-48-7 extend to immunology, where cGMP modulates immune cell function. Recent publications discuss its potential in autoimmune disease mitigation, a hotspot in medical research. The compound’s synergy with nanoparticle drug delivery systems also positions it at the forefront of targeted therapy innovations, a frequently searched topic in cancer research communities.

For researchers sourcing Guanosine 3’,5’-Cyclic Monophosphate Sodium Salt, understanding its structure-activity relationship (SAR) is crucial. Computational models leveraging molecular docking simulations predict interactions with PDE5 and other targets, a technique gaining traction in cheminformatics. Such data-driven approaches resonate with the rise of AI in life sciences, a dominant theme in contemporary literature searches.

In summary, CAS No. 40732-48-7 remains indispensable for advancing signal transduction research and therapeutic development. Its versatility across disciplines—from neuroscience to oncology—ensures its relevance in addressing both longstanding and emerging scientific questions. As interest grows in personalized medicine and biomarker discovery, this compound will continue to be a cornerstone of innovative research methodologies.